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Compound of Interest

Compound Name: Neohesperidose

Cat. No.: B191948

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the biotransformation of hesperidin, a flavonoid
abundant in citrus peels, into neohesperidin. Neohesperidin is a valuable precursor for the
production of Neohesperidin Dihydrochalcone (NHDC), a low-calorie, high-intensity sweetener
and flavor enhancer. The primary and most effective method involves a two-stage process: the
initial hydrolysis of hesperidin to its aglycone, hesperetin, followed by the microbial
biotransformation of hesperetin into neohesperidin using genetically engineered organisms.

Introduction

Hesperidin (hesperetin-7-O-rutinoside) and neohesperidin (hesperetin-7-O-neohesperidoside)
are structural isomers, differing in the linkage of the rhamnose sugar to the glucose moiety.
This structural difference prevents a direct one-step conversion. The protocol outlined below
details a robust method to achieve this transformation by first removing the sugar portion of
hesperidin to yield hesperetin, and then specifically glycosylating hesperetin to form
neohesperidin. This biotransformation can be achieved using various microbial systems,
including engineered Escherichia coli and plant cell suspension cultures like Nicotiana tabacum
BY-2.

Overall Biotransformation Workflow
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The conversion of hesperidin to neohesperidin is a multi-step process that begins with the
extraction and hydrolysis of hesperidin, followed by a highly specific enzymatic
biotransformation to yield the final product, which is then purified.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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